Cas no 1805213-27-7 (Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate)

Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate is a versatile brominated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. The compound features a reactive bromomethyl group, enabling facile functionalization through nucleophilic substitution, while the cyano and ester moieties offer additional sites for further derivatization. Its stable crystalline form ensures ease of handling and storage. This intermediate is particularly valuable in the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs), where precise structural modifications are required. High purity and consistent quality make it a reliable choice for research and industrial applications in medicinal chemistry and material science.
Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate structure
1805213-27-7 structure
Product Name:Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate
CAS No:1805213-27-7
MF:C13H14BrNO2
MW:296.159762859344
CID:4796499
Update Time:2025-05-20

Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate
    • Inchi: 1S/C13H14BrNO2/c1-3-17-13(16)6-10-5-12(8-15)11(7-14)4-9(10)2/h4-5H,3,6-7H2,1-2H3
    • InChI Key: LZLCLTHNIMBXGU-UHFFFAOYSA-N
    • SMILES: BrCC1C(C#N)=CC(CC(=O)OCC)=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 310
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.1

Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015020594-250mg
Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate
1805213-27-7 97%
250mg
494.40 USD 2021-05-31
Alichem
A015020594-500mg
Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate
1805213-27-7 97%
500mg
806.85 USD 2021-05-31
Alichem
A015020594-1g
Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate
1805213-27-7 97%
1g
1,460.20 USD 2021-05-31

Additional information on Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate

Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate (CAS No. 1805213-27-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate, identified by its CAS number 1805213-27-7, is a significant compound in the realm of pharmaceutical chemistry. This intermediate has garnered attention due to its structural versatility and its role in the synthesis of various bioactive molecules. The compound's unique combination of functional groups—namely the bromomethyl and cyano substituents on a phenyl ring, coupled with an acetic ester moiety—makes it a valuable building block for drug discovery and development.

The bromomethyl group provides a reactive site for further functionalization, enabling the introduction of diverse pharmacophores through nucleophilic substitution reactions. This feature is particularly useful in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates. Meanwhile, the cyano group can serve as a precursor for further transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, expanding the synthetic possibilities.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in streamlining synthetic routes. For instance, Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate has been utilized in the preparation of novel inhibitors targeting enzyme-driven diseases. Its incorporation into peptidomimetics and other heterocyclic frameworks has shown promise in modulating biological pathways relevant to cancer, inflammation, and neurodegenerative disorders.

In particular, studies have demonstrated its utility in the synthesis of small-molecule probes that interact with protein kinases, which are key targets in oncology research. The phenyl ring's methyl substitution enhances lipophilicity, facilitating membrane permeability—a critical factor for oral bioavailability. Additionally, the cyano group can be strategically positioned to influence electronic properties, thereby tuning interactions with biological receptors.

The pharmaceutical industry has also explored derivatives of Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate for their potential antimicrobial properties. Modifications at the bromomethyl site have led to compounds exhibiting activity against resistant bacterial strains by interfering with cell wall synthesis or metabolic pathways. Such findings underscore the compound's adaptability in addressing emerging therapeutic challenges.

From a synthetic chemistry perspective, Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate exemplifies an efficient intermediate that minimizes steps while maximizing diversification potential. Its preparation typically involves bromination and cyanation of appropriately substituted precursors, followed by esterification—a sequence that aligns well with green chemistry principles by reducing waste and improving atom economy.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical manufacturers value intermediates like Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate for their scalability and compatibility with continuous flow processes. These attributes are increasingly important as drug development shifts toward more sustainable and cost-effective methodologies.

Future directions in the study of Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate may involve exploring its role in photopharmacology—leveraging light-responsive moieties to modulate drug activity non-invasively. The bromomethyl group's sensitivity to light-induced reactions could enable controlled release mechanisms or dynamic interactions within biological systems. Such innovations would push the boundaries of targeted therapy and personalized medicine.

In conclusion, Ethyl 4-bromomethyl-5-cyano-2-methylphenylacetate (CAS No. 1805213-27-7) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its structural features enable diverse functionalization, making it indispensable for designing novel therapeutics across multiple disease areas. As research progresses, this compound will continue to play a pivotal role in advancing drug discovery pipelines and addressing unmet medical needs.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk